Cas no 1029769-35-4 (N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide)

N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide structure
1029769-35-4 structure
Product Name:N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide
CAS No:1029769-35-4
MF:C10H10N4O
MW:202.212601184845
MDL:MFCD20541374
CID:4760670
PubChem ID:29459021
Update Time:2026-02-26

N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide
    • HMS3439L22
    • BS-14226
    • MFCD20541374
    • N-[3-(1,2,4-triazol-4-yl)phenyl]acetamide
    • 1029769-35-4
    • AKOS009266990
    • D81471
    • CS-0162947
    • MDL: MFCD20541374
    • Inchi: 1S/C10H10N4O/c1-8(15)13-9-3-2-4-10(5-9)14-6-11-12-7-14/h2-7H,1H3,(H,13,15)
    • InChI Key: OKMVPNHKSBPBEQ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC=C(C=1)N1C=NN=C1

Computed Properties

  • Exact Mass: 202.08546096g/mol
  • Monoisotopic Mass: 202.08546096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 59.8

N-(3-(4H-1,2,4-Triazol-4-yl)phenyl)acetamide Pricemore >>

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